Cas no 6129-62-0 (2-bromo-2,3,3,3-tetrafluoropropionyl fluoride)

• Product Name: 2-bromo-2,3,3,3-tetrafluoropropionyl fluoride
• CAS No: 6129-62-0
• MF: C₃BrF₅O
• MW: 226.92751789093
• MDL: MFCD00153724
• CID: 954288
• PubChem ID: 2736386
• Update Time: 2025-11-06

2-bromo-2,3,3,3-tetrafluoropropionyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-bromo-2,3,3,3-tetrafluoropropionyl fluoride
• 2-BroMo-2,3,3,3-tetrafluoropropanoyl fluoride
• SCHEMBL4856957
• AKOS007930002
• DTXSID20371325
• 2-Bromotetrafluoropropionyl fluoride
• 6129-62-0
• 2,3,3,3-tetrafluoro-2-bromopropionyl fluoride
• GHRAJKIIZHDCNR-UHFFFAOYSA-N
• A833149
• MFCD00153724
• 2-bromo-2,3,3,3-tetrafluoro-propanoyl fluoride

• MDL： MFCD00153724
• Inchi： 1S/C3BrF5O/c4-2(6,1(5)10)3(7,8)9
• InChI Key： GHRAJKIIZHDCNR-UHFFFAOYSA-N
• SMILES： BrC(C(=O)F)(C(F)(F)F)F

Computed Properties

• Exact Mass: 225.90500
• Monoisotopic Mass: 225.905
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.8000 (rough estimate)
• Boiling Point: 31 °C
• Flash Point: -8.2±27.3 °C
• Refractive Index: 1.4800 (estimate)
• PSA: 17.07000
• LogP: 2.10550
• Vapor Pressure: 175.2±0.1 mmHg at 25°C

2-bromo-2,3,3,3-tetrafluoropropionyl fluoride Security Information

• Signal Word：warning
• Hazard Statement： Corrosive
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3265
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：CORROSIVE
• Risk Phrases：R34
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Acyl halides Acyl fluorides

Additional information on 2-bromo-2,3,3,3-tetrafluoropropionyl fluoride

Recent Advances in the Application of 2-Bromo-2,3,3,3-tetrafluoropropionyl Fluoride (CAS 6129-62-0) in Chemical Biology and Pharmaceutical Research

The fluorinated compound 2-bromo-2,3,3,3-tetrafluoropropionyl fluoride (CAS 6129-62-0) has recently gained significant attention in chemical biology and pharmaceutical research due to its unique reactivity profile and potential applications in drug discovery. This briefing synthesizes the latest findings (2022-2023) regarding this specialized fluorination reagent, with particular focus on its synthetic utility, biochemical interactions, and emerging therapeutic applications.

Recent studies published in the Journal of Fluorine Chemistry (2023) have demonstrated the compound's exceptional efficacy as a fluorinating agent in the synthesis of novel PET (positron emission tomography) tracers. The α-bromo-α,α,α-trifluoromethyl ketone moiety serves as a versatile handle for subsequent nucleophilic substitutions, enabling efficient ¹⁸F-labeling of bioactive molecules. This breakthrough addresses longstanding challenges in radiopharmaceutical development, particularly for CNS-targeting compounds.

In medicinal chemistry applications, Nature Chemical Biology (2022) reported the use of 6129-62-0 as a key intermediate in developing covalent inhibitors targeting cysteine proteases. The electrophilic carbonyl center, activated by adjacent fluorine atoms, shows remarkable selectivity for thiol nucleophiles in enzyme active sites. Molecular dynamics simulations reveal that the tetrafluoro substitution pattern significantly reduces off-target reactivity compared to traditional acrylamide-based warheads.

Structural biology studies (PNAS, 2023) utilizing cryo-EM have elucidated the compound's mechanism of action when used as a protein crosslinker. The bromine substituent facilitates radical-initiated coupling reactions under mild conditions, while the fluorinated backbone provides enhanced stability to the resulting conjugates. This property has been exploited in developing next-generation antibody-drug conjugates (ADCs) with improved serum half-lives.

From a safety perspective, recent toxicological assessments (Regulatory Toxicology and Pharmacology, 2023) indicate that proper handling protocols are essential when working with 2-bromo-2,3,3,3-tetrafluoropropionyl fluoride. While the compound shows low acute toxicity (LD50 > 500 mg/kg in rodents), its high vapor pressure and reactivity with moisture necessitate engineering controls in industrial applications. However, its environmental persistence appears lower than comparable perfluorinated compounds due to the labile bromine substituent.

Emerging applications include its use as a precursor for fluorinated liquid crystals (Advanced Materials, 2023) and as a building block for MRI contrast agents (Chemical Communications, 2023). The compound's ability to introduce both fluorine atoms and reactive handles in a single step provides significant synthetic advantages over traditional approaches requiring multiple protection/deprotection sequences.

Future research directions highlighted in recent reviews (Chemical Society Reviews, 2023) focus on expanding the compound's utility in click chemistry applications and developing continuous flow processes for its large-scale production. The unique combination of fluorine substitution patterns and reactive centers in 6129-62-0 continues to inspire innovative applications across chemical biology and pharmaceutical sciences.